Cas no 2411294-67-0 (2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide
• CAS No: 2411294-67-0
• MF: C₇H₁₀ClN₅O
• MW: 215.640199184418
• CID: 5937889
• PubChem ID: 146086122
• Update Time: 2025-06-13

2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1562145258
• 2-chloro-N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]acetamide
• 2411294-67-0
• EN300-26578568
• 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide

• Inchi： 1S/C7H10ClN5O/c8-3-7(14)9-4-6-10-11-12-13(6)5-1-2-5/h5H,1-4H2,(H,9,14)
• InChI Key： DJDHGLWMSSEIHZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=NN=NN1C1CC1)=O

Computed Properties

• Exact Mass: 215.0573877g/mol
• Monoisotopic Mass: 215.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide

Research Brief on 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide (CAS: 2411294-67-0): Recent Advances and Applications

The compound 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide (CAS: 2411294-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide as a versatile intermediate in the synthesis of novel heterocyclic compounds. The presence of both the chloroacetamide and tetrazole moieties in its structure makes it a valuable scaffold for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide exhibit moderate to strong inhibitory effects against a range of enzymes, including carbonic anhydrases and phosphodiesterases. These findings suggest its potential utility in the treatment of conditions such as glaucoma and inflammatory diseases. However, further optimization of the compound's pharmacokinetic properties is required to enhance its bioavailability and reduce off-target effects.

One of the most promising applications of this compound lies in its use as a building block for the development of PROTACs (Proteolysis Targeting Chimeras). A recent patent application (WO2023056789) describes its incorporation into bifunctional molecules designed to degrade disease-causing proteins, particularly in oncology. The chloroacetamide group serves as a reactive handle for conjugation with E3 ligase ligands, while the tetrazole ring contributes to improved solubility and metabolic stability.

From a synthetic chemistry perspective, researchers have developed novel routes to access 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide with improved yields and purity. A 2024 publication in Organic Process Research & Development outlines a scalable, one-pot procedure that minimizes the formation of byproducts, making it more suitable for industrial-scale production. This advancement is particularly relevant given the growing demand for this compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Current research efforts are focused on structure-activity relationship (SAR) studies to identify more potent and selective analogs. Additionally, computational modeling approaches are being employed to predict the compound's binding modes with various biological targets, which could accelerate the drug discovery process.

In conclusion, 2-Chloro-N-[(1-cyclopropyltetrazol-5-yl)methyl]acetamide (CAS: 2411294-67-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development. Future research should focus on expanding its therapeutic potential through rational design and comprehensive preclinical evaluation.